Cas no 2171827-27-1 (3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid
• CAS No: 2171827-27-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6089668
• PubChem ID: 165805616
• Update Time: 2025-10-31

3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid
• EN300-1276276
• 2171827-27-1
• 3-[(tert-butoxy)carbonyl]-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-9-7-11-12(8-10-18)14(22-4)6-5-13(11)15(19)20/h5-6H,7-10H2,1-4H3,(H,19,20)
• InChI Key： IIULRFAPYSYJPI-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2C(=CC=C(C(=O)O)C=2CC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid

Introduction to 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid (CAS No. 2171827-27-1)

3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid, identified by its CAS number 2171827-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzazepine class, which is well-documented for its diverse pharmacological properties and potential therapeutic applications. The presence of a tert-butoxy carbonyl (Boc) group and a 9-methoxy substituent in its molecular structure underscores its utility as an intermediate in the synthesis of more complex bioactive molecules.

The benzazepine scaffold itself is a heterocyclic aromatic system that combines the structural features of benzene and azepine rings. This unique configuration imparts specific electronic and steric properties to the molecule, making it a versatile platform for drug design. In particular, the 2,3,4,5-tetrahydro moiety within the benzazepine ring contributes to its lipophilicity and metabolic stability, which are critical factors in determining the bioavailability and efficacy of drug candidates.

One of the most notable aspects of 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid is its role as a protected derivative of a benzazepine carboxylic acid. The Boc group serves as an acylation protecting group, which is commonly employed in peptide synthesis and medicinal chemistry to prevent unwanted side reactions during multi-step synthetic pathways. This protection-deprotection strategy is essential for achieving high yields and purity in the final product.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of benzazepine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications within the benzazepine core can significantly alter its pharmacokinetic and pharmacodynamic profiles. For instance, the introduction of hydrophobic or polar substituents can modulate binding affinity to biological targets such as enzymes and receptors. The 9-methoxy group in this compound likely contributes to its solubility and interaction with biological membranes, which are crucial for drug delivery systems.

The synthesis of 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the benzazepine ring system followed by functional group interconversions to introduce the Boc and methoxy groups. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been explored to enhance reaction efficiency and selectivity.

In the realm of drug discovery, this compound has been investigated for its potential as a precursor in the development of central nervous system (CNS) therapeutics. Benzazepine derivatives are known to exhibit activities related to neuroprotection, cognition enhancement, and mood regulation. The structural features of 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid suggest that it may interact with neurotransmitter systems involved in these processes. Preclinical studies have begun to explore its pharmacological profile using both in vitro assays and animal models.

The use of high-throughput screening (HTS) technologies has accelerated the identification of novel bioactive compounds derived from benzazepine scaffolds. By leveraging automated robotic platforms capable of rapidly testing thousands of compounds against biological targets, researchers can efficiently screen libraries for lead candidates. The structural diversity inherent in benzazepines makes them particularly amenable to HTS approaches for discovering new therapeutic agents.

Regulatory considerations play a significant role in the development and commercialization of pharmaceutical compounds like 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates meet stringent quality standards before being advanced into clinical trials. Additionally, adherence to guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for navigating the complex landscape of drug development.

The environmental impact of chemical synthesis also warrants attention when developing new pharmaceuticals. Green chemistry principles emphasize minimizing waste generation and reducing hazardous reagent use throughout synthetic processes. Innovations such as solvent recycling systems and catalytic methods have been implemented to align with these sustainability goals while maintaining high chemical yields.

Future directions in research may focus on exploring analogs of 3-(tert-butoxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid that exhibit enhanced pharmacological activity or improved pharmacokinetic profiles. Techniques such as structure-based drug design (SBDD) can be employed to rationally modify key structural features based on insights gained from crystallographic studies or computational modeling.

In conclusion, 3-(tert-butoxy)carbonyl-9-methoxy-2, 3, 4, 5-tetrahydro-1H- 3-benzazepine-6-carboxylic acid(CAS No.2171827-27-1) represents a promising intermediate in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique structural attributes make it a valuable building block for designing novel bioactive molecules that address unmet medical needs.